Cas no 2172496-98-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid
• CAS No: 2172496-98-7
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6507627
• PubChem ID: 165583980
• Update Time: 2025-07-25

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-methoxybutanoic acid
• EN300-1524801
• 2172496-98-7

• Inchi： 1S/C22H24N2O6/c1-29-19(21(26)27)10-11-23-20(25)12-24-22(28)30-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19H,10-13H2,1H3,(H,23,25)(H,24,28)(H,26,27)
• InChI Key： JJNSEMOIJAXSHI-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid

Latest Research Advances on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid (CAS: 2172496-98-7)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid (CAS: 2172496-98-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and methoxybutanoic acid moiety, is increasingly recognized for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. Recent studies have focused on optimizing its synthetic pathways, exploring its physicochemical properties, and evaluating its biological activity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in facilitating the synthesis of complex peptide derivatives. The Fmoc group, a cornerstone in solid-phase peptide synthesis (SPPS), provides stability and ease of deprotection, making 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid a valuable intermediate. Researchers demonstrated its efficacy in producing high-purity peptides with improved yields, underscoring its utility in pharmaceutical manufacturing.

Further investigations into the compound's physicochemical properties revealed its enhanced solubility in organic solvents, a critical factor for its application in drug formulation. A team from MIT reported in ACS Biomaterials Science & Engineering that the methoxybutanoic acid segment contributes to the molecule's amphiphilic nature, enabling its use in self-assembling nanostructures for targeted drug delivery. This finding opens new avenues for designing nanocarriers with tailored release profiles.

In addition to its synthetic and formulation advantages, recent preclinical studies have explored the biological activity of derivatives of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid. A 2024 paper in Bioorganic & Medicinal Chemistry Letters identified its potential as a modulator of protein-protein interactions, particularly in oncology targets. The compound's unique structure allows for selective binding to specific protein domains, offering a promising scaffold for developing inhibitors of aberrant signaling pathways in cancer.

Despite these advancements, challenges remain in scaling up the production of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid while maintaining cost-effectiveness and purity. Recent efforts by industrial researchers, as detailed in a 2023 Organic Process Research & Development article, have focused on optimizing catalytic processes and reducing waste generation during synthesis. These developments are critical for transitioning the compound from laboratory-scale to industrial applications.

Looking ahead, the versatility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid positions it as a key player in the next generation of bioconjugation strategies and smart drug delivery systems. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential, particularly in personalized medicine approaches. The compound's dual functionality as both a protecting group and a bioactive moiety makes it a unique tool in the medicinal chemist's arsenal.